
Proper Disposal of 5-Phenylundecane: A Guide
for Laboratory Professionals

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 5-Phenylundecane

Cat. No.: B1205318 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of 5-Phenylundecane (CAS No. 4537-15-9), a chemical compound utilized

in various research and development applications. Adherence to these procedures is critical to

ensure the safety of laboratory personnel and the protection of the environment.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for 5-Phenylundecane is not readily available, data

from analogous long-chain alkylbenzenes indicate that it should be handled as a hazardous

substance. Primary concerns include its potential flammability and aquatic toxicity. All waste

containing 5-Phenylundecane must be treated as hazardous waste.

Quantitative Data Summary
The following table summarizes key physical and chemical properties of 5-Phenylundecane
and similar compounds, informing safe handling and disposal procedures.
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Property Value Source

CAS Number 4537-15-9 ChemicalBook[1]

Molecular Formula C17H28 ChemicalBook[1]

Molecular Weight 232.4 g/mol ChemicalBook[1]

Boiling Point 306.5 ± 9.0 °C (Predicted) ChemicalBook[1]

Density 0.855 ± 0.06 g/cm³ (Predicted) ChemicalBook[1]

Flash Point ~71 °C (similar compound) ChemPoint.com

Solubility in Water Insoluble (presumed)
General knowledge of similar

hydrocarbons

Step-by-Step Disposal Protocol
The proper disposal of 5-Phenylundecane involves a series of steps to ensure safety and

regulatory compliance.

Step 1: Segregation and Collection

Isolate Waste: Do not mix 5-Phenylundecane waste with other waste streams, particularly

aqueous or incompatible chemical waste.

Designated Container: Collect all liquid waste containing 5-Phenylundecane in a dedicated,

properly labeled, and chemically resistant container. The container should be made of a

material compatible with hydrocarbons, such as glass or a suitable plastic.

Solid Waste: Any solid materials contaminated with 5-Phenylundecane (e.g., gloves,

absorbent pads, glassware) should be collected in a separate, clearly labeled, sealed plastic

bag or container.

Step 2: Labeling

Clear Identification: All waste containers must be clearly labeled with the words "Hazardous

Waste" and the full chemical name, "5-Phenylundecane".
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Hazard Symbols: Affix appropriate hazard pictograms, including the flammable liquid symbol

and the environmental hazard symbol.

Step 3: Storage

Secure Location: Store the waste container in a designated, well-ventilated, and secure

area, away from sources of ignition such as heat, sparks, or open flames.

Secondary Containment: Place the waste container in a secondary containment tray or bin to

prevent the spread of material in case of a leak.

Incompatible Materials: Ensure that the storage area does not contain incompatible

chemicals, such as strong oxidizing agents.

Step 4: Professional Disposal

Licensed Waste Hauler: Arrange for the collection and disposal of the 5-Phenylundecane
waste through a licensed and reputable hazardous waste management company.

Manifesting: Ensure that all required waste manifests and documentation are completed

accurately and retained for your records, in compliance with local and national regulations.

Do Not Dispose Down the Drain: Under no circumstances should 5-Phenylundecane or

materials contaminated with it be disposed of down the sink or in the general trash.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 5-Phenylundecane.

Caption: Decision workflow for the safe disposal of 5-Phenylundecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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